Cas no 104830-78-6 (N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide)

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 4-chlorophenyl group and a benzamide moiety. This structure imparts potential biological activity, making it of interest in pharmaceutical and agrochemical research. The presence of the thiadiazole ring enhances stability and may contribute to interactions with biological targets, while the chlorophenyl and benzamide groups offer opportunities for structural modification to optimize properties. The compound's well-defined synthetic pathway allows for consistent production, supporting its use in exploratory studies. Its molecular framework suggests utility as an intermediate or active ingredient in the development of novel therapeutic or pesticidal agents.
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide structure
104830-78-6 structure
Product Name:N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
CAS No:104830-78-6
MF:C15H10ClN3OS
MW:315.777400493622
CID:3571754
PubChem ID:4420955
Update Time:2025-05-22

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-
    • N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide
    • N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
    • Oprea1_005910
    • CHEMBL2017919
    • AKOS024575508
    • AB00667350-01
    • F0326-0346
    • 104830-78-6
    • Inchi: 1S/C15H10ClN3OS/c16-12-8-6-11(7-9-12)14-18-19-15(21-14)17-13(20)10-4-2-1-3-5-10/h1-9H,(H,17,19,20)
    • InChI Key: PGKLCMZSARQIKX-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C2=CC=C(Cl)C=C2)S1)(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 315.0233108Da
  • Monoisotopic Mass: 315.0233108Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 83.1Ų

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0326-0346-2μmol
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0326-0346-5μmol
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0326-0346-10μmol
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0326-0346-20μmol
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0326-0346-1mg
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0326-0346-2mg
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0326-0346-3mg
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0326-0346-4mg
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0326-0346-5mg
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0326-0346-10mg
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
104830-78-6 90%+
10mg
$79.0 2023-05-17

Additional information on N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide

Recent Advances in the Study of N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS: 104830-78-6)

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS: 104830-78-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activities, and mechanisms of action, particularly in the context of anticancer and antimicrobial therapies. This research brief aims to summarize the latest findings and provide insights into the compound's pharmacological potential.

The compound belongs to the thiadiazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-chlorophenyl and benzamide moieties in its structure enhances its binding affinity to various biological targets, making it a promising candidate for drug development. Recent research has explored its interactions with key enzymes and receptors involved in disease pathways.

One of the most notable studies published in 2023 investigated the anticancer activity of N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide against a panel of human cancer cell lines. The results demonstrated significant cytotoxicity in breast and lung cancer cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and -9, as well as the inhibition of the PI3K/Akt signaling pathway. These findings suggest its potential as a lead compound for developing novel anticancer agents.

In addition to its anticancer properties, recent research has also highlighted the antimicrobial efficacy of this compound. A 2024 study reported its potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes, such as DNA gyrase, underscores its potential as a broad-spectrum antimicrobial agent.

Further investigations into the pharmacokinetic and toxicological profiles of N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide are underway. Preliminary data from animal models indicate favorable bioavailability and low systemic toxicity, which are critical for its transition to clinical trials. However, more extensive studies are needed to fully elucidate its safety and efficacy in vivo.

In conclusion, N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS: 104830-78-6) represents a promising scaffold for the development of new therapeutic agents. Its dual anticancer and antimicrobial activities, coupled with its favorable pharmacological properties, make it a compelling subject for further research. Future studies should focus on optimizing its structure-activity relationships and exploring its potential in combination therapies.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd